Cas no 2413441-31-1 ((5-Chloro-2-(trifluoromethyl)phenyl)(thiomorpholino)methanone)

• Product Name: (5-Chloro-2-(trifluoromethyl)phenyl)(thiomorpholino)methanone
• CAS No: 2413441-31-1
• MF: C₁₂H₁₁ClF₃NOS
• MW: 309.735051393509
• CID: 5075354
• Update Time: 2025-11-01

(5-Chloro-2-(trifluoromethyl)phenyl)(thiomorpholino)methanone Chemical and Physical Properties

Names and Identifiers

• (5-Chloro-2-(trifluoromethyl)phenyl)(thiomorpholino)methanone

• Inchi： 1S/C12H11ClF3NOS/c13-8-1-2-10(12(14,15)16)9(7-8)11(18)17-3-5-19-6-4-17/h1-2,7H,3-6H2
• InChI Key： DRBYBKWUCRUVSM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(F)(F)F)=C(C=1)C(N1CCSCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 333
• XLogP3: 3.3
• Topological Polar Surface Area: 45.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on (5-Chloro-2-(trifluoromethyl)phenyl)(thiomorpholino)methanone

Comprehensive Overview of (5-Chloro-2-(trifluoromethyl)phenyl)(thiomorpholino)methanone (CAS No. 2413441-31-1)

(5-Chloro-2-(trifluoromethyl)phenyl)(thiomorpholino)methanone, with the CAS number 2413441-31-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of thiomorpholine derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both chloro and trifluoromethyl substituents on the phenyl ring enhances its reactivity and potential biological activity, making it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated compounds like (5-Chloro-2-(trifluoromethyl)phenyl)(thiomorpholino)methanone has surged due to their unique physicochemical properties. Fluorination often improves metabolic stability, bioavailability, and binding affinity in drug candidates, aligning with the growing trend of precision medicine and targeted therapies. Researchers are particularly interested in how this compound's thiomorpholine moiety can influence pharmacokinetics, a topic frequently searched in AI-driven drug design platforms.

The synthesis of CAS 2413441-31-1 typically involves multi-step organic reactions, including amide coupling and halogenation. Its structural complexity requires advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry for characterization—methods often queried by chemists in academic databases and SEO-optimized research portals. The compound's stability under various pH conditions is another area of interest, especially for formulators exploring sustainable chemistry solutions.

Beyond pharmaceuticals, (5-Chloro-2-(trifluoromethyl)phenyl)(thiomorpholino)methanone shows promise in agrochemical innovation. The trifluoromethyl group is a hallmark of modern pesticides due to its ability to enhance lipophilicity and target specificity. This aligns with global searches for eco-friendly crop protection agents, as farmers and manufacturers seek alternatives to traditional chemicals. Regulatory agencies increasingly prioritize compounds with lower environmental persistence, making this derivative a candidate for green chemistry applications.

From a commercial perspective, suppliers of CAS 2413441-31-1 highlight its role in high-value intermediates for contract research organizations (CROs). The compound's patent landscape is another hot topic, with intellectual property searches spiking among pharma startups investing in novel scaffolds. Analytical data sheets often emphasize its storage conditions (e.g., inert atmosphere) and compatibility with common organic solvents—details crucial for laboratory safety protocols frequently searched in industrial hygiene forums.

In conclusion, (5-Chloro-2-(trifluoromethyl)phenyl)(thiomorpholino)methanone (2413441-31-1) represents a convergence of medicinal chemistry and material science trends. Its dual utility in life sciences and agriculture, combined with stringent quality control requirements, positions it as a compound of enduring relevance. Future research may explore its structure-activity relationships (SAR) or derivatization pathways—topics ripe for machine learning-assisted molecular modeling, as evidenced by rising Google Scholar citations.